Cas no 1780194-46-8 (3-(2,3-dihydroxyphenyl)-2-methylpropanoic acid)

• Product Name: 3-(2,3-dihydroxyphenyl)-2-methylpropanoic acid
• CAS No: 1780194-46-8
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• CID: 6404436
• PubChem ID: 69871133
• Update Time: 2025-08-05

3-(2,3-dihydroxyphenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydroxyphenyl)-2-methylpropanoic acid
• SCHEMBL6700169
• 1780194-46-8
• EN300-1765392

• Inchi： 1S/C10H12O4/c1-6(10(13)14)5-7-3-2-4-8(11)9(7)12/h2-4,6,11-12H,5H2,1H3,(H,13,14)
• InChI Key： RVXWMWCKSGWDDJ-UHFFFAOYSA-N
• SMILES： OC1C(=CC=CC=1CC(C(=O)O)C)O

Computed Properties

• Exact Mass: 196.07355886g/mol
• Monoisotopic Mass: 196.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 77.8Ų

Additional information on 3-(2,3-dihydroxyphenyl)-2-methylpropanoic acid

Introduction to 3-(2,3-dihydroxyphenyl)-2-methylpropanoic acid (CAS No. 1780194-46-8)

3-(2,3-dihydroxyphenyl)-2-methylpropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1780194-46-8, is a compound of significant interest in the field of chemobiology and pharmaceutical research. This molecule, featuring a phenolic moiety with hydroxyl substituents and a branched aliphatic side chain, has garnered attention due to its structural complexity and potential biological activities. The presence of both hydroxyl and carboxylic acid functional groups makes it a versatile scaffold for further chemical modifications, enabling its exploration in various therapeutic applications.

The structure of 3-(2,3-dihydroxyphenyl)-2-methylpropanoic acid suggests a high degree of solubility in polar solvents, which is a critical factor in drug formulation and delivery systems. Its molecular weight and acid-base properties also influence its pharmacokinetic behavior, making it a candidate for oral or injectable formulations depending on the desired bioavailability. Recent advancements in computational chemistry have allowed researchers to predict the compound's interactions with biological targets with greater precision, paving the way for targeted drug design.

In the realm of pharmaceutical research, this compound has been investigated for its potential role in modulating inflammatory pathways. The phenolic hydroxyl groups are known to participate in hydrogen bonding interactions, which are crucial for enzyme-substrate binding. Studies have shown that derivatives of this compound exhibit anti-inflammatory effects by inhibiting key enzymes such as lipoxygenase and cyclooxygenase. These findings align with the growing interest in natural product-inspired drug discovery, where structurally complex molecules are leveraged to achieve high-affinity binding to biological targets.

The synthesis of 3-(2,3-dihydroxyphenyl)-2-methylpropanoic acid has been optimized through multi-step organic reactions, including condensation, oxidation, and hydrolysis processes. Modern synthetic techniques such as flow chemistry have improved yield and purity, making large-scale production more feasible. The use of green chemistry principles has also been incorporated to minimize waste and reduce environmental impact. These advancements not only enhance the sustainability of the synthesis but also ensure that the final product meets stringent quality standards required for pharmaceutical applications.

From a biological perspective, the hydroxylated aromatic ring in 3-(2,3-dihydroxyphenyl)-2-methylpropanoic acid resembles polyphenolic compounds found in dietary sources known for their health benefits. Research indicates that such compounds can scavenge reactive oxygen species (ROS) and protect against oxidative stress-induced damage. This property is particularly relevant in the context of aging and chronic diseases where oxidative damage plays a significant role. Additionally, the methyl group on the propanoic acid side chain may influence metabolic pathways by interacting with cytochrome P450 enzymes.

The pharmacological evaluation of 3-(2,3-dihydroxyphenyl)-2-methylpropanoic acid has been conducted using both in vitro and in vivo models. In cell culture experiments, it has demonstrated potential anti-proliferative effects on certain cancer cell lines by disrupting microtubule formation or inducing apoptosis. Preclinical studies in animal models have further supported these findings, showing reduced tumor growth when administered orally or intraperitoneally. These results warrant further investigation into its therapeutic potential as an adjunctive treatment for cancer.

Another area of interest is the neuroprotective properties of this compound. The phenolic structure is reminiscent of resveratrol and other neuroactive polyphenols that have shown benefits in cognitive function and neurodegenerative disease prevention. Preliminary studies suggest that 3-(2,3-dihydroxyphenyl)-2-methylpropanoic acid may cross the blood-brain barrier and exert protective effects against beta-amyloid aggregation—a hallmark of Alzheimer's disease. This opens up possibilities for its development as a nootropic or neuroprotective agent.

The analytical characterization of 3-(2,3-dihydroxyphenyl)-2-methylpropanoic acid has been performed using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These methods confirm the molecular structure and purity of the compound, ensuring consistency across different batches produced under Good Manufacturing Practices (GMP). High-performance liquid chromatography (HPLC) has also been employed to assess impurity profiles and ensure compliance with regulatory standards.

In conclusion, 3-(2,3-dihydroxyphenyl)-2-methylpropanoic acid (CAS No. 1780194-46-8) represents a promising candidate for further pharmaceutical development due to its unique structural features and demonstrated biological activities. Its synthesis has been refined through modern chemical techniques, while its pharmacological properties continue to be explored across multiple therapeutic areas including inflammation modulation, cancer therapy, neuroprotection, and oxidative stress reduction. As research progresses, this compound holds significant potential as a lead molecule or building block for novel drug candidates targeting various human diseases.